Cas no 76869-83-5 ((z)-ethoxycarbonylimino-(3-nitrophenyl)-oxidoazanium)

• Product name: (z)-ethoxycarbonylimino-(3-nitrophenyl)-oxidoazanium
• CAS No: 76869-83-5
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 982995
• PubChem ID: 9555324

(z)-ethoxycarbonylimino-(3-nitrophenyl)-oxidoazanium Chemical and Physical Properties

Names and Identifiers

• (z)-ethoxycarbonylimino-(3-nitrophenyl)-oxidoazanium
• NSC-296250
• 76869-83-5
• NSC296250

• Inchi： InChI=1S/C9H9N3O5/c1-2-17-9(13)10-11(14)7-4-3-5-8(6-7)12(15)16/h3-6H,2H2,1H3/b11-10-
• InChI Key： HZCBYMPPEUEMAL-KHPPLWFESA-N
• SMILES： CCOC(=O)N=[N+](C1=CC(=CC=C1)[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 239.05427
• Monoisotopic Mass: 239.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 107.87
• LogP: 3.39170